4-(4-Methoxyphenyl)-3-methyl-1H-pyrazol-5-amine hydrochloride

• IUPAC Name: 4-(4-methoxyphenyl)-5-methyl-1H-pyrazol-3-amine;hydrochloride
• InChI: InChI=1S/C11H13N3O.ClH/c1-7-10(11(12)14-13-7)8-3-5-9(15-2)6-4-8;/h3-6H,1-2H3,(H3,12,13,14);1H
• InChI Key: RTMJNPRMHBARTO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1)N)C2=CC=C(C=C2)OC.Cl
• Molecular Formula: C11H14ClN3O
• Molecular Weight: 239.70 g/mol

Description

Synthesis Analysis

The synthesis of related compounds such as 4-Methoxyphenylhydrazine hydrochloride has been described in the literature. The process involves adding hydrochloric acid and sodium nitrite into aniline, followed by reduction, hydrolysis, and acid-precipitation.

Molecular Structure Analysis

The molecular structure of a similar compound, 4-Methoxyphenyl piperazine, has been studied using density functional theory (DFT) and TD-DFT/B3LYP/6-311++G (d,p) methods. The study included conformer analysis of isomer structures, optimized geometrical parameters, energies for the highest occupied molecular orbital and the lowest unoccupied molecular orbitals, chemical reactivity descriptors, and more.

Safety and Hazards

The safety data sheet for 4-Methoxyphenylhydrazine hydrochloride indicates that it may cause an allergic skin reaction and is harmful if swallowed, in contact with skin, or if inhaled. It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area.

Mechanism of Action

Target of Action

• The primary targets of MFCD13186133 are not well-defined in the literature. However, it is classified as an antispasmodic drug, suggesting that it likely acts on smooth muscle within the gastrointestinal (GI) tract .

Mode of Action

• It may have anesthetic effects, affect calcium channels, and interact with muscarinic receptors .

Biochemical Pathways

• While specific pathways affected by MFCD13186133 are not fully elucidated, it may alter ion channel permeabilities, block noradrenaline reuptake, and exhibit weak anti-muscarinic properties .

Pharmacokinetics

• The resulting metabolites are excreted in urine .
• Its pharmacokinetic profile may vary due to the existence of two enantiomeric forms, although the commercially available product is a racemic mixture .